Cas no 393163-27-4 (Benzenamine, 2-nitro-4-(2-nitrophenoxy)-)

Benzenamine, 2-nitro-4-(2-nitrophenoxy)- structure
393163-27-4 structure
Product Name:Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
CAS No:393163-27-4
MF:C12H9N3O5
MW:275.216962575912
CID:1504600
PubChem ID:15475486
Update Time:2025-04-21

Benzenamine, 2-nitro-4-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-4-(2-nitrophenoxy)aniline
    • Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
    • 393163-27-4
    • DTXSID30573116
    • Inchi: 1S/C12H9N3O5/c13-9-6-5-8(7-11(9)15(18)19)20-12-4-2-1-3-10(12)14(16)17/h1-7H,13H2
    • InChI Key: KBIAYUBJOPWTRM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1=CC=C(C(=C1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 275.05427
  • Monoisotopic Mass: 275.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.53
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